Cas no 959795-77-8 (1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One)

• Product Name: 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One
• CAS No: 959795-77-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 1986545
• PubChem ID: 28411689
• Update Time: 2025-08-04

1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One
• 1-[4-(6-Amino-3-pyridinyl)-1-piperazinyl]ethanone
• 1-?[4-?(6-?amino-?3-?pyridinyl)?-?1-?piperazinyl]?Ethanone
• 1-(4-(6-aminopyridin-3-yl)piperazin-1-yl)ethanone
• 959795-77-8
• 1-(4-(6-AMINOPYRIDIN-3-YL)PIPERAZIN-1-YL)ETHAN-1-ONE
• DA-31729
• AVPNJCGJPXIQOG-UHFFFAOYSA-N
• SCHEMBL2450248
• AKOS000222237

• Inchi： 1S/C11H16N4O/c1-9(16)14-4-6-15(7-5-14)10-2-3-11(12)13-8-10/h2-3,8H,4-7H2,1H3,(H2,12,13)
• InChI Key： AVPNJCGJPXIQOG-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=NC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 220.13241115Da
• Monoisotopic Mass: 220.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.5Ų

Additional information on 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One

Introduction to 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One (CAS No. 959795-77-8)

1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 959795-77-8, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a piperazine ring linked to a 6-aminopyridine moiety, which is a common motif in the design of bioactive molecules. The presence of these functional groups suggests that 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One may exhibit properties that are conducive to interaction with biological targets, making it a promising candidate for further investigation.

The piperazine moiety is well-known for its role in pharmaceuticals due to its ability to enhance binding affinity and selectivity. Piperazine derivatives are frequently employed in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, antihistamines, and antipsychotics. The incorporation of a piperazine ring into the molecular framework of 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One likely contributes to its pharmacological potential by facilitating optimal interactions with receptor sites.

Furthermore, the 6-Aminopyridin-3-Yl substituent adds another layer of complexity to the compound’s structure. Pyridine derivatives are widely recognized for their biological activity and have been extensively studied in the context of drug discovery. The amine group in this moiety can participate in hydrogen bonding interactions, which is crucial for stabilizing binding interactions with biological targets. This feature makes 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One a compelling candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of compounds like 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One with greater accuracy. These tools have been instrumental in identifying potential drug candidates that can modulate biological pathways associated with various diseases. The structural features of this compound make it a suitable candidate for targeting enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and other conditions where modulating protein-protein interactions is beneficial.

In the context of current research, there is growing interest in developing small molecules that can interact with protein targets in a highly selective manner. The combination of the piperazine and 6-amino pyridine moieties in 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One suggests that it may exhibit such selectivity. This is particularly important in drug development, where off-target effects can lead to adverse side effects. By designing molecules that are highly specific to their intended targets, researchers can improve the safety and efficacy of therapeutic agents.

The synthesis of 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to ensure the correct connectivity and stereochemistry. Advances in synthetic methodologies have made it possible to construct complex molecular architectures with high precision. This has opened up new possibilities for designing molecules with tailored biological activities.

One of the most exciting aspects of working with compounds like 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One is the opportunity to explore their biological activity through various experimental approaches. High-throughput screening (HTS) techniques have revolutionized drug discovery by allowing researchers to rapidly test thousands of compounds for their ability to modulate biological pathways. These screens have led to the identification of numerous lead compounds that have advanced into clinical development.

The potential applications of 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-yl]Ethan-1-One extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for use as an intermediate in the synthesis of more complex molecules. Additionally, it could be employed in materials science applications where its ability to form stable interactions with other molecules is beneficial.

In conclusion, 1-[4-(6-Aminopyridin-3-Yl)Piperazin-1-y-Ethanone (CAS No. 95979577) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this will play a crucial role in addressing unmet medical needs.